Cas no 1803582-89-9 (2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride)

• Product Name: 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride
• CAS No: 1803582-89-9
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• MDL: MFCD28505915
• CID: 4616119
• PubChem ID: 119031389
• Update Time: 2025-06-10

2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride

• MDL： MFCD28505915
• Inchi： 1S/C9H15N3O.ClH/c1-2-3-11-9(13)8-12-6-4-10-5-7-12;/h1,10H,3-8H2,(H,11,13);1H
• InChI Key： JECATNHBFXZCFS-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C(=O)NCC#C.Cl

2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride

Comprehensive Overview of 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride (CAS No. 1803582-89-9)

2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride (CAS No. 1803582-89-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperazine and propynyl functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

The structural uniqueness of 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride lies in its dihydrochloride salt form, which enhances its solubility and stability in aqueous solutions. This property is critical for in vitro and in vivo studies, where consistent compound performance is essential. The piperazine moiety is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic profiles of drug candidates. Meanwhile, the propynyl group introduces reactivity that can be leveraged for further chemical modifications.

In recent years, the demand for high-purity research chemicals like CAS 1803582-89-9 has surged, driven by advancements in high-throughput screening and fragment-based drug design. Scientists frequently search for reliable suppliers of this compound to support their work in kinase inhibition studies and neuropharmacology. The compound's potential role in modulating G-protein-coupled receptors (GPCRs) has also sparked interest, aligning with the growing focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride is often synthesized via amide coupling reactions, followed by salt formation to yield the dihydrochloride derivative. The process requires stringent quality control to ensure the absence of impurities that could affect experimental outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity.

The compound's relevance extends to academic research and industrial R&D, where it is explored for its potential in treating central nervous system (CNS) disorders. With the rise of AI-driven drug discovery, computational models increasingly predict the utility of piperazine derivatives like this one in designing novel therapeutics. Searches for "CAS 1803582-89-9 supplier" or "2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride uses" reflect the compound's expanding footprint in life sciences.

Safety and handling of 2-(piperazin-1-yl)-N-(prop-2-yn-1-yl)acetamide dihydrochloride adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, researchers are advised to use appropriate personal protective equipment (PPE) when handling the compound. Proper storage conditions—typically in a cool, dry environment—are essential to maintain its integrity over time.

In summary, CAS 1803582-89-9 represents a valuable tool for modern drug discovery, bridging the gap between chemical synthesis and biological evaluation. Its dual functional groups and salt form offer unique advantages for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in medicinal chemistry and pharmacological research.